4-(3,3-Difluoropyrrolidin-1-yl)aniline

• IUPAC Name: 4-(3,3-difluoropyrrolidin-1-yl)aniline
• InChI: InChI=1S/C10H12F2N2/c11-10(12)5-6-14(7-10)9-3-1-8(13)2-4-9/h1-4H,5-7,13H2
• InChI Key: VZORDAIBQARJHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(F)F)C2=CC=C(C=C2)N
• Molecular Formula: C10H12F2N2
• Molecular Weight: 198.21 g/mol
• CAS No.: 1211516-70-9

Description

“4-(3,3-Difluoropyrrolidin-1-yl)aniline” is a chemical compound with the molecular formula C10H12F2N2. It has a molecular weight of 198.21 g/mol. This compound is used for research purposes.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H12F2N2/c11-10(12)5-6-14(7-10)9-3-1-8(13)2-4-9/h1-4H,5-7,13H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Scientific Research Applications

Electrochemical Synthesis and Photovoltaic Applications

A novel monomer, related to aniline derivatives, was used in the electrochemical synthesis of a polymer and its composite with graphene. This polymer showed potential for use as a counter electrode in dye-sensitized solar cells, demonstrating a higher energy conversion efficiency compared to traditional platinum counter electrodes (Shahhosseini et al., 2016).

Luminescent Properties for Electroluminescence Applications

Tetradentate bis-cyclometalated platinum complexes, involving N,N-di(6-phenylpyridin-2-yl)aniline derivatives, exhibited highly structured emission spectra and long lifetimes. One of these complexes was successfully incorporated into an organic light-emitting diode (OLED), demonstrating exceptional performance (Vezzu et al., 2010).

Crystal Engineering for Nonlinear Optical Applications

Binary adducts between various aniline derivatives and phenolic coformers were synthesized. The acentric packing of these compounds in specific space groups indicated their potential application in nonlinear optics (Draguta et al., 2015).

Docking and QSAR Studies in Kinase Inhibitor Development

Aniline derivatives were used in docking and quantitative structure-activity relationship (QSAR) studies for developing c-Met kinase inhibitors, demonstrating their utility in drug discovery and molecular design (Caballero et al., 2011).

NMR Chemical Shifts and Free-Energy Relationships

The study of 13C NMR chemical shifts in 4-substituted N-[1-(pyridine-3- and -4-yl)ethylidene]anilines showed the influence of molecular conformation on electronic substituent effects. These findings are relevant in the context of molecular electronics and sensor development (Rančić et al., 2014).

Crystal Structure and Hirshfeld Surface Analysis

The crystal structure and Hirshfeld surface analysis of a closely related compound, 4-((pyrrolidin-1-ylsulfonyl)methyl)aniline, provided insights into various intermolecular interactions, crucial for understanding molecular packing and stability in crystal engineering (Krishnan et al., 2021).

Synthesis and Characterization of Novel Oxazepine Derivatives

Aniline reacted with aromatic heterocyclic aldehydes to generate Schiff bases, leading to the synthesis of oxazepine derivatives. These findings contribute to the development of new materials in the field of organic chemistry (Jirjees, 2022).

Antitumor Activity of Oxadiazole and Trifluoromethylpyridine Derivatives

1,2,4-oxadiazole and trifluoromethylpyridine derivatives, starting from aniline-based compounds, exhibited potential medical applications in cancer treatment. The structural characterization and in vitro assessments highlighted their significance in pharmaceutical research (Maftei et al., 2016).

Synthesis and Electrochromic Materials Development

Novel electrochromic materials were synthesized using aniline derivatives. These materials demonstrated outstanding optical contrasts and fast switching speeds in the NIR region, indicating their applicability in electrochromic devices (Li et al., 2017).